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Compound of Interest
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Cat. No.: B611253 Get Quote

In the field of bioorthogonal chemistry, the term "TCO labeling" almost invariably refers to the

reaction between a trans-cyclooctene (TCO) and a tetrazine derivative. This reaction, a form of

inverse-electron-demand Diels-Alder (IEDDA) cycloaddition, is renowned for its exceptionally

fast kinetics and high specificity, making it a cornerstone of modern chemical biology.

While molecules bearing TCO or tetrazine moieties may also contain amine functional groups

(e.g., for linking to proteins or probes), the core bioorthogonal ligation does not occur directly

between TCO and an amine. The TCO-amine reaction is not a recognized bioorthogonal pair

due to its lack of speed and specificity under physiological conditions. This guide will, therefore,

focus on the principles and applications of the highly efficient and widely used TCO-tetrazine

ligation.

The Core Principle: Inverse-Electron-Demand Diels-
Alder (IEDDA) Reaction
The TCO-tetrazine ligation is a [4+2] cycloaddition between an electron-deficient diene (the

tetrazine) and a strained, electron-rich dienophile (the TCO). The inherent ring strain of the

trans-cyclooctene significantly accelerates the reaction, allowing it to proceed rapidly at low

concentrations and physiological temperatures without the need for a catalyst.

The reaction is highly specific; neither TCO nor tetrazine moieties react appreciably with other

functional groups found in biological systems, ensuring that the labeling is confined to the
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intended targets. Upon reaction, they form a stable dihydropyridazine product, releasing

dinitrogen gas in the process.
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1. Plate and Culture Cells
Expressing TCO-Protein

2. Prepare Labeling Medium
(Tetrazine-Fluorophore in Media)

3. Wash Cells with PBS

4. Incubate Cells with
Labeling Medium (5-30 min)

Labeling

5. Wash Cells 3x with PBS
to Remove Unreacted Probe

Washing

6. Fix Cells (Optional)
(e.g., 4% PFA)

7. Mount and Image
(Fluorescence Microscopy)
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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